1,2-Dihydro-2-oxo-5-methyl-6-(trifluoromethyl)-3-pyridinecarbonitrile

• IUPAC Name: 5-methyl-2-oxo-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C8H5F3N2O/c1-4-2-5(3-12)7(14)13-6(4)8(9,10)11/h2H,1H3,(H,13,14)
• InChI Key: QCSBIMMAYLRJHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=O)C(=C1)C#N)C(F)(F)F
• Molecular Formula: C8H5F3N2O
• Molecular Weight: 202.13 g/mol

Description

1,2-Dihydro-2-oxo-5-methyl-6-(trifluoromethyl)-3-pyridinecarbonitrile (also known as 1,2-Dioxo-5-methyl-6-(trifluoromethyl)-3-pyridinecarbonitrile) is a synthetic compound with a wide range of applications in the fields of organic chemistry, medicinal chemistry, and pharmaceutical sciences. It is a versatile platform for the development of new drugs, as it can be synthesized into a variety of derivatives with different biological activities. It has been used in the synthesis of various drugs, including anti-inflammatory agents, anti-cancer agents, and anti-viral agents. In addition, it has been used in the synthesis of a wide range of organic intermediates, such as esters, amines, and alcohols.

Scientific Research Applications

1,2-Dihydro-2-oxo-5-methyl-6-(trifluoromethyl)-3-pyridinecarbonitrile has been widely used in scientific research applications. It has been used in the synthesis of various drugs, including anti-inflammatory agents, anti-cancer agents, and anti-viral agents. In addition, it has been used in the synthesis of a wide range of organic intermediates, such as esters, amines, and alcohols. Furthermore, it has been used in the synthesis of a variety of heterocyclic compounds, such as indoles, pyrroles, and quinolines.

Mechanism of Action

The exact mechanism of action of 1,2-Dihydro-2-oxo-5-methyl-6-(trifluoromethyl)-3-pyridinecarbonitrile is still under investigation. However, it is believed that its biological activity is primarily due to its ability to interact with various cell receptors and enzymes, leading to changes in cellular signaling pathways. For example, it has been shown to bind to the estrogen receptor, resulting in the inhibition of estrogen-dependent pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of various cancer cell lines, including those of breast, prostate, and colon cancer. In addition, it has been shown to reduce inflammation, reduce oxidative stress, and modulate the immune system.

Advantages and Limitations for Lab Experiments

1,2-Dihydro-2-oxo-5-methyl-6-(trifluoromethyl)-3-pyridinecarbonitrile has several advantages and limitations when used in laboratory experiments. One of the major advantages is its low cost and availability. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. On the other hand, its solubility in aqueous solutions is limited, and it is not very soluble in organic solvents. Furthermore, it can be toxic in high concentrations, and its effects on humans and animals are not yet fully understood.

Future Directions

1,2-Dihydro-2-oxo-5-methyl-6-(trifluoromethyl)-3-pyridinecarbonitrile has potential for further development in the fields of medicinal chemistry and pharmaceutical sciences. Future research should focus on elucidating the exact mechanisms of action and the full range of its biochemical and physiological effects. Additionally, further studies should be conducted to explore the potential of this compound for the development of new drugs and organic intermediates. Additionally, further research should be conducted to explore the potential of this compound for the development of new drugs and organic intermediates. Furthermore, more studies should be conducted to investigate the toxicity of this compound and its effects on humans and animals. Finally, further studies should be conducted to explore the potential of this compound for the synthesis of heterocyclic compounds.

Synthesis Methods

1,2-Dihydro-2-oxo-5-methyl-6-(trifluoromethyl)-3-pyridinecarbonitrile can be synthesized via a variety of methods. The most common method is the reaction of 5-methyl-2-pyridone with trifluoromethanesulfonyl chloride in the presence of a base, such as triethylamine. This reaction yields this compound as a white solid.